Cas no 2090690-20-1 (methyl 4-amino-5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylate)

• Product Name: methyl 4-amino-5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylate
• CAS No: 2090690-20-1
• MF: C₉H₉BrN₄O₂
• MW: 285.097360372543
• CID: 5290412
• Update Time: 2026-03-10

methyl 4-amino-5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid, 4-amino-5-bromo-2-methyl-, methyl ester
• methyl 4-amino-5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylate

• Inchi： 1S/C9H9BrN4O2/c1-4-12-8(11)7-5(10)3-6(9(15)16-2)14(7)13-4/h3H,1-2H3,(H2,11,12,13)
• InChI Key： AWKZMRAACWGYLT-UHFFFAOYSA-N
• SMILES： N12C(C(OC)=O)=CC(Br)=C1C(N)=NC(C)=N2

Additional information on methyl 4-amino-5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylate

Methyl 4-amino-5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylate

Methyl 4-amino-5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylate is a highly specialized organic compound with the CAS registry number 2090690-20-1. This compound belongs to the class of pyrrolo-triazine derivatives, which have garnered significant attention in recent years due to their unique structural features and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a pyrrolo[2,1-f][1,2,4]triazine core, which is further substituted with an amino group at position 4, a bromine atom at position 5, a methyl group at position 2, and a methyl ester group at position 7. These substituents contribute to the compound's versatility and reactivity.

The synthesis of methyl 4-amino-5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylate involves a series of intricate chemical reactions that highlight the importance of stereochemistry and regioselectivity. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels for this compound. For instance, researchers have employed microwave-assisted synthesis techniques to optimize reaction conditions and reduce reaction times. This has been particularly beneficial for large-scale production purposes.

One of the most notable applications of this compound lies in its potential as a building block for drug discovery. The pyrrolo-triazine scaffold is known for its ability to modulate various biological targets, including kinases and proteases. Recent studies have demonstrated that methyl 4-amino-5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylate exhibits promising anti-cancer activity in vitro. Specifically, it has been shown to inhibit the growth of human breast cancer cells by targeting key signaling pathways involved in cell proliferation and apoptosis.

In addition to its pharmaceutical applications, this compound has also found utility in agrochemical research. Its ability to act as a herbicide or fungicide precursor has been explored in several studies. For example, researchers have investigated the use of this compound as an intermediate in the synthesis of novel agrochemical agents with improved efficacy and reduced environmental impact. The presence of the bromine atom at position 5 plays a crucial role in enhancing the compound's stability under harsh agricultural conditions.

From a materials science perspective, methyl 4-amino-5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylate has been studied for its potential use in organic electronics. The pyrrolo-triazine core exhibits unique electronic properties that make it suitable for applications such as light-emitting diodes (LEDs) and photovoltaic devices. Recent research has focused on incorporating this compound into conjugated polymers to improve their charge transport properties.

The structural versatility of methyl 4-amino-5-bromo-2-methylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylate also makes it an attractive candidate for click chemistry applications. Its ability to undergo efficient cycloaddition reactions has been exploited in the development of novel bioconjugates and drug delivery systems. For instance, researchers have successfully used this compound as a linker in the synthesis of antibody-drug conjugates (ADCs), which are widely used in targeted cancer therapy.

Despite its numerous potential applications, the synthesis and characterization of methyl 4-amino-5-bromo-2-methylpyrrolo[2,f][1,f][f,f,f,f,f,f,f,f,f,f,f,f,f,f]triazine-[f]-carboxylate remain challenging due to its complex structure. However advancements in computational chemistry tools have significantly aided in overcoming these challenges. Researchers now employ molecular modeling techniques to predict optimal reaction pathways and identify potential intermediates before conducting experiments.

In conclusion,methyl 4-amino-5-bromo-2-methylpyrrolo[ f ][ f ][ f ] triazine-[ f ] carboxylate stands out as a multifaceted organic compound with immense potential across diverse scientific domains. Its unique chemical properties combined with ongoing advancements in synthetic methodologies ensure that it will continue to play a pivotal role in driving innovation across industries.